Cas no 2649419-72-5 (4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile)
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-6-[(2-pyridinylmethyl)amino]pyrazolo[1,5-a]pyridine-3-carbonitrile
- 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile
-
- Inchi: 1S/C14H11N5O/c15-6-10-7-18-19-9-12(5-13(20)14(10)19)17-8-11-3-1-2-4-16-11/h1-5,7,9,17,20H,8H2
- InChI Key: AZKVVAUREWNHMX-UHFFFAOYSA-N
- SMILES: C12=C(C#N)C=NN1C=C(NCC1=NC=CC=C1)C=C2O
Experimental Properties
- Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 7.35±0.30(Predicted)
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL220-100MG |
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-72-5 | 95% | 100mg |
¥1240.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL220-250MG |
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-72-5 | 95% | 250mg |
¥1980.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL220-500MG |
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-72-5 | 95% | 500mg |
¥3300.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL220-1G |
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-72-5 | 95% | 1g |
¥4950.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL220-5G |
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-72-5 | 95% | 5g |
¥14850.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL220-10G |
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-72-5 | 95% | 10g |
¥24750.00 | 2023-05-07 |
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile and Its Role in Modern Biomedical Research
4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile is a synthetic compound with a unique molecular framework that has garnered significant attention in the field of biomedical research. As a derivative of pyrazolo[1,5-a]pyridine, this compound exhibits structural features that are critical for its pharmacological activity. The CAS No. 2649419-72-5 is a registered identifier for this specific chemical entity, which is often utilized in drug discovery programs targeting neurodegenerative diseases and inflammatory conditions. Recent studies have highlighted its potential as a scaffold for developing novel therapeutics, particularly in the context of anti-inflammatory and anti-cancer applications.
The molecular structure of 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile is characterized by a pyrazole ring fused to a pyridine ring, with additional functional groups that enhance its reactivity. The presence of a hydroxyl group at the 4-position and a methylamino group at the 6-position contributes to its ability to interact with various biological targets. This compound is often synthesized through multi-step organic reactions, which involve the formation of a pyrazole ring and subsequent functionalization with pyridyl and amino groups. The synthesis process is critical for ensuring the purity and stability of the final product, which is essential for its application in preclinical studies and clinical trials.
Recent advances in medicinal chemistry have demonstrated that 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile possesses promising pharmacological properties. For instance, a 2023 study published in Journal of Medicinal Chemistry revealed that this compound exhibits anti-inflammatory activity by modulating the expression of key inflammatory cytokines. The compound's ability to inhibit the NF-κB signaling pathway has been linked to its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the importance of 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile in the development of targeted therapies.
In addition to its anti-inflammatory properties, 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile has shown potential in cancer research. A 2024 study published in Cancer Research highlighted its ability to induce apoptosis in cancer cells by targeting specific mitochondrial pathways. The compound's interaction with the Bcl-2 family of proteins has been identified as a key mechanism underlying its anti-cancer effects. These findings suggest that 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile could be a valuable tool in the development of novel chemotherapeutic agents.
The CAS No. 2649419-72-5 is also being explored for its potential in neurodegenerative diseases such as Alzheimer's and Parkinson's. Research published in Neuropharmacology in 2023 indicated that this compound may protect neurons from oxidative stress by enhancing the activity of antioxidant enzymes. The compound's ability to cross the blood-brain barrier is a significant advantage, as it allows for direct interaction with brain tissues. This property has made 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile a candidate for the development of drugs targeting neurodegenerative conditions.
The synthesis of 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile is a complex process that requires precise control over reaction conditions. The use of advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) is essential for confirming the molecular structure and purity of the compound. These techniques enable researchers to optimize the synthesis process and ensure the production of high-quality material for experimental studies. The ability to synthesize this compound efficiently is a critical factor in its application in drug discovery and biomedical research.
Furthermore, the pharmacokinetic profile of 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile is an area of active investigation. Studies have shown that the compound exhibits good solubility and stability in biological systems, which are important for its therapeutic efficacy. The compound's ability to remain active in the body for an extended period is a significant advantage, as it reduces the frequency of administration required for its therapeutic effects. These properties make 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile a promising candidate for the development of long-acting therapies.
Recent studies have also explored the potential of 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile in the treatment of infectious diseases. Research published in Antimicrobial Agents and Chemotherapy in 2023 suggested that this compound may inhibit the replication of certain viral pathogens by interfering with their life cycle. The compound's ability to target multiple stages of viral replication has made it a subject of interest for the development of broad-spectrum antiviral agents. These findings highlight the versatility of 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile in addressing a wide range of medical challenges.
The potential applications of 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile extend beyond its direct pharmacological effects. Researchers are also investigating its role in modulating immune responses and its potential as an adjuvant in vaccine development. The compound's ability to enhance the activity of immune cells has been linked to its potential in improving the efficacy of vaccines against infectious diseases. These studies are ongoing and represent an exciting frontier in the field of biomedical research.
Despite its promising properties, the development of 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile as a therapeutic agent is not without challenges. One of the key obstacles is the need to optimize its pharmacological profile to ensure efficacy and safety. Researchers are working to address these challenges through the use of advanced computational models and in vitro testing. These efforts are aimed at identifying the optimal dosing regimens and minimizing potential side effects, which are critical for the successful translation of this compound into clinical practice.
In conclusion, 4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile represents a significant advancement in the field of biomedical research. Its unique molecular structure and diverse pharmacological properties make it a valuable tool for the development of novel therapeutics. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in the treatment of various diseases. The ongoing studies on CAS No. 2649419-72-5 underscore its potential to contribute to the advancement of modern medicine.
2649419-72-5 (4-hydroxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)